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Compound of Interest

Ethanimidothioic acid, methyl

ester (9Cl)

Cat. No.: B102301

Compound Name:

A comprehensive review of scientific literature and chemical databases reveals a significant
lack of available information regarding the mechanism of action, biological activity, and
associated experimental data for the specific compound Ethanimidothioic acid, methyl ester
(9Cl).

Searches for this particular chemical entity did not yield any studies detailing its
pharmacological effects, signaling pathways, or toxicological profile. The available information
primarily pertains to various derivatives of ethanimidothioic acid, with the most extensively
studied being the carbamate insecticide, Methomyl.

Due to the absence of requisite data, it is not possible to construct an in-depth technical guide
or whitepaper on the core mechanism of action of Ethanimidothioic acid, methyl ester (9Cl)
as requested.

Alternative: Proposed Guide on a Well-
Characterized Derivative - Methomyl

As an alternative, we can provide a comprehensive technical guide on a closely related and
well-researched derivative: Methomyl (Ethanimidothioic acid, N-[[(methylamino)carbonyl]oxy]-,
methyl ester).
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Methomyl has a clearly defined mechanism of action and a substantial body of research
detailing its biological effects, making it a suitable subject for the requested in-depth analysis.

Proposed Content for a Technical Guide on Methomy!:

« Introduction: Overview of Methomyl as a carbamate insecticide.

Core Mechanism of Action: Detailed explanation of its role as an acetylcholinesterase
inhibitor.[1][2][3]

» Signaling Pathways:
o Diagrams and descriptions of the cholinergic signaling pathway disruption.
o Discussion of downstream effects of acetylcholine accumulation.
e Quantitative Data:
o Tables summarizing toxicity data (e.g., LD50 values).
o Information on its metabolic effects.[4]
o Experimental Protocols:
o Methodologies for acetylcholinesterase inhibition assays.
o Protocols for assessing metabolic disruption in animal models.[4]
o Toxicology and Safety:
o Information on its effects on non-target organisms.[2][5]
o Regulatory status and exposure limits.[5]
e Visualizations:

o Graphviz diagrams of the mechanism of action and experimental workflows.
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Should you be interested in this alternative, a full technical guide on Methomyl can be
generated that adheres to all the specified requirements for data presentation, experimental
protocols, and visualizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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